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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791

While the name "Nitro Red" evokes the precision and complexity of modern pharmacology, a
comprehensive review of scientific and chemical literature reveals that this term does not
correspond to a recognized compound within the domains of drug development or biological
research. Instead, "Nitro Red" is a trivial name or trade name for the chemical compound with
the CAS number 56431-61-9, an azo dye formally known as disodium 4-amino-5-hydroxy-3-((4-
nitrophenyl)azo)-2,7-naphthalenedisulfonate.[1][2][3][4][5]

The primary application of this compound appears to be as a colorant, likely for industrial
purposes, rather than as a therapeutic agent or a subject of in-depth biological investigation.
This conclusion is drawn from the nature of the available data, which is largely limited to
chemical supplier databases and safety data sheets. These sources provide basic chemical
and physical properties but lack the extensive biological and experimental data characteristic of
a research compound.

The name "Nitro Red" is also prominently used in the branding of commercial consumer
products, including fragrances and automotive lubricants, which may be the source of the
inquiry. However, these products have no connection to a specific, biologically active molecule
of the same name.

Chemical and Physical Properties

The available quantitative data for disodium 4-amino-5-hydroxy-3-((4-nitrophenyl)azo)-2,7-
naphthalenedisulfonate is summarized below.
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Property Value Source
CAS Number 56431-61-9 [LI31[41[5]
Molecular Formula C16H10N4Na209S:2 [5]1[6]
Molecular Weight 512.38 g/mol [6]

Disodium 4-amino-5-hydroxy-
IUPAC Name 3-[(4-nitrophenyl)diazenyl]-2,7-  [2]
naphthalenedisulfonate

Synonyms NITRO RED, Rojo Nitro [1]

Discovery and Historical Background

There is no scientific literature available detailing the discovery or the historical development of
disodium 4-amino-5-hydroxy-3-((4-nitrophenyl)azo)-2,7-naphthalenedisulfonate for any specific
research purpose. As an azo dye, its origins are likely rooted in the chemical industry for
coloration purposes, a field with a history stretching back to the 19th century. However, specific
details for this particular compound are not documented in accessible scientific databases.

Mechanism of Action and Biological Significance

A thorough search of biomedical and pharmacological literature reveals no studies on the
mechanism of action of "Nitro Red" or its formal chemical counterpart in any biological system.
There are no described signaling pathways, cellular targets, or therapeutic effects associated
with this compound. The absence of such data indicates that it is not a compound of interest in
the fields of drug development or life sciences research.

Experimental Protocols and Methodologies

Consistent with the lack of research on its biological activity, there are no published
experimental protocols detailing the use of "Nitro Red" in a scientific research context.
Standard methodologies for the synthesis and characterization of azo dyes would apply, but no
specific, key experiments are available to be cited or detailed.

Conclusion
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The inquiry for an in-depth technical guide on "Nitro Red" for a scientific audience appears to
be based on a misunderstanding of the term. The chemical entity associated with the name is
an azo dye with no documented history of use or investigation in a biological or pharmaceutical
context. Therefore, the core requirements of the request, including the detailing of experimental
protocols and the visualization of signaling pathways, cannot be fulfilled. The scientific
community does not recognize "Nitro Red" as a compound with a significant body of research
behind it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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